Thermal responsive microgels as recyclable carriers to immobilize active proteins with enhanced nonaqueous biocatalytic performance†
Chemical Communications Pub Date: 2013-10-11 DOI: 10.1039/C3CC46161K
Abstract
We describe the preparation of a thermoresponsive microgel, which can non-covalently immobilize active proteins with enhanced biocatalytic performance in organic solvents and easy reusability due to the porous microstructure and temperature responsive property.
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